2-(4-{6-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidine-1-carbonyl)-5-methylpyrazine

• IUPAC Name: [4-(6-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)piperidin-1-yl]-(5-methylpyrazin-2-yl)methanone
• InChI: InChI=1S/C19H21N7O/c1-12-10-21-16(11-20-12)19(27)25-8-6-14(7-9-25)18-23-22-17-5-4-15(13-2-3-13)24-26(17)18/h4-5,10-11,13-14H,2-3,6-9H2,1H3
• InChI Key: MRMJLVSRANKBMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)C(=O)N2CCC(CC2)C3=NN=C4N3N=C(C=C4)C5CC5
• Molecular Formula: C19H21N7O
• Molecular Weight: 363.4 g/mol

Description

The compound “2-(4-{6-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidine-1-carbonyl)-5-methylpyrazine” is a complex organic molecule that contains several functional groups, including a triazolo[4,3-b]pyridazine ring, a piperidine ring, and a pyrazine ring. The presence of these functional groups suggests that this compound may have interesting chemical and biological properties.

Scientific Research Applications

Anticancer Activity

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Antimicrobial Activity

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Analgesic and Anti-inflammatory Activity

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Antioxidant Activity

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Enzyme Inhibition

. Enzyme inhibitors are molecules that bind to enzymes and decrease their activity. .

Antitubercular Agents

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Future Directions

The compound “2-(4-{6-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidine-1-carbonyl)-5-methylpyrazine” could be a subject of future research due to its complex structure and potential biological activities. Future studies could focus on its synthesis, characterization, and exploration of its potential biological activities.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo-thiadiazines, have been found to inhibit various enzymes, including carbonic anhydrase, cholinesterase, and alkaline phosphatase . These enzymes play crucial roles in various biological processes, including fluid balance, nerve signal transmission, and pH regulation, respectively .

Mode of Action

Similar compounds have been found to interact with their targets through hydrogen bond accepting and donating characteristics . This allows them to form specific interactions with different target receptors .

Biochemical Pathways

Similar compounds have been found to inhibit the shikimate dehydrogenase enzyme , which is essential for the biosynthesis of the chorismate end product . This suggests that the compound may affect the shikimate pathway, which is involved in the synthesis of aromatic amino acids and other aromatic compounds.

Pharmacokinetics

In silico pharmacokinetic studies have been conducted on similar compounds . These studies typically involve predicting the absorption, distribution, metabolism, and excretion of the compound, which can provide insights into its bioavailability .

Result of Action

Similar compounds have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and antitubercular effects .